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Bis Valacyclovir Bis Valacyclovir
Brand Name: Vulcanchem
CAS No.: 1356019-51-6
VCID: VC0137182
InChI: InChI=1S/C27H40N12O8/c1-14(2)16(28)24(42)46-7-5-44-12-38-10-32-18-20(38)34-26(36-22(18)40)30-9-31-27-35-21-19(23(41)37-27)33-11-39(21)13-45-6-8-47-25(43)17(29)15(3)4/h10-11,14-17H,5-9,12-13,28-29H2,1-4H3,(H2,30,34,36,40)(H2,31,35,37,41)/t16-,17-/m0/s1
SMILES: CC(C)C(C(=O)OCCOCN1C=NC2=C1N=C(NC2=O)NCNC3=NC4=C(C(=O)N3)N=CN4COCCOC(=O)C(C(C)C)N)N
Molecular Formula: C27H40N12O8
Molecular Weight: 660.693

Bis Valacyclovir

CAS No.: 1356019-51-6

Reference Standards

VCID: VC0137182

Molecular Formula: C27H40N12O8

Molecular Weight: 660.693

Bis Valacyclovir - 1356019-51-6

CAS No. 1356019-51-6
Product Name Bis Valacyclovir
Molecular Formula C27H40N12O8
Molecular Weight 660.693
IUPAC Name 2-[[2-[[[9-[2-[(2S)-2-amino-3-methylbutanoyl]oxyethoxymethyl]-6-oxo-1H-purin-2-yl]amino]methylamino]-6-oxo-1H-purin-9-yl]methoxy]ethyl (2S)-2-amino-3-methylbutanoate
Standard InChI InChI=1S/C27H40N12O8/c1-14(2)16(28)24(42)46-7-5-44-12-38-10-32-18-20(38)34-26(36-22(18)40)30-9-31-27-35-21-19(23(41)37-27)33-11-39(21)13-45-6-8-47-25(43)17(29)15(3)4/h10-11,14-17H,5-9,12-13,28-29H2,1-4H3,(H2,30,34,36,40)(H2,31,35,37,41)/t16-,17-/m0/s1
Standard InChIKey WLNNOXICHLWLAK-IRXDYDNUSA-N
SMILES CC(C)C(C(=O)OCCOCN1C=NC2=C1N=C(NC2=O)NCNC3=NC4=C(C(=O)N3)N=CN4COCCOC(=O)C(C(C)C)N)N
Appearance Off-White SolidPurity:90%
Synonyms Valacyclovir Impurity P (EP)
PubChem Compound 135565211
Last Modified Nov 11 2021
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